Cas no 74609-39-5 (1,2,3-13C36'-Sialyllactose Sodium Salt)

• Product Name: 1,2,3-13C36'-Sialyllactose Sodium Salt
• CAS No: 74609-39-5
• MF: C₂₃H₃₈NNaO₁₉
• MW: 655.532900333405
• CID: 556937
• PubChem ID: 23679057
• Update Time: 2025-04-19

1,2,3-13C36'-Sialyllactose Sodium Salt Chemical and Physical Properties

Names and Identifiers

• sodium,(2S,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3S,4R,5R)-4,5,6-trihydroxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]ox
• 6)-O-b-D-galactopyranosyl-(1&reg
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• sodium,(2S,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3S,4R,5R)-4,5,6-trihydroxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylate
• 1,2,3-13C36'-Sialyllactose Sodium Salt
• alpha-NeuNAc-(2->6)-beta-D-Gal-(1->4)-D-Glc
• 74609-39-5
• sodium;(2S,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3S,4R,5R)-4,5,6-trihydroxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylate

• Inchi： 1S/C23H39NO19.Na/c1-6(27)24-11-7(28)2-23(22(37)38,43-19(11)12(30)8(29)3-25)39-5-10-18(15(33)16(34)20(36)40-10)42-21-17(35)14(32)13(31)9(4-26)41-21;/h7-21,25-26,28-36H,2-5H2,1H3,(H,24,27)(H,37,38);/q;+1/p-1/t7-,8+,9+,10+,11+,12+,13-,14-,15+,16+,17+,18+,19+,20?,21-,23-;/m0./s1
• InChI Key： FLXUDTRTHITHST-UHWLIUQISA-M
• SMILES： [Na+].O1[C@](C(=O)[O-])(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC[C@@H]1[C@H]([C@@H]([C@H](C(O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 655.19400
• Monoisotopic Mass: 655.19357226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 951
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 338Ų

Experimental Properties

• PSA: 337.91000
• LogP: -9.16720

1,2,3-13C36'-Sialyllactose Sodium Salt Security Information

• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：−20°C